Cas no 1261554-29-3 (2-Chloro-3',5'-dibromopropiophenone)

• Product Name: 2-Chloro-3',5'-dibromopropiophenone
• CAS No: 1261554-29-3
• MF: C₉H₇Br₂ClO
• MW: 326.412280321121
• CID: 4938733
• Update Time: 2025-06-08

2-Chloro-3',5'-dibromopropiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3',5'-dibromopropiophenone

• Inchi： 1S/C9H7Br2ClO/c1-5(12)9(13)6-2-7(10)4-8(11)3-6/h2-5H,1H3
• InChI Key： BOYMBBUOPMBZIS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C(C(C)Cl)=O)Br

Computed Properties

• Exact Mass: 325.85317 g/mol
• Monoisotopic Mass: 323.85522 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1
• Molecular Weight: 326.41

Additional information on 2-Chloro-3',5'-dibromopropiophenone

Introduction to 2-Chloro-3',5'-dibromopropiophenone (CAS No: 1261554-29-3) in Modern Chemical Research

2-Chloro-3',5'-dibromopropiophenone, with the chemical identifier CAS No 1261554-29-3, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its chloro and bromo substituents on a propiophenone backbone, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its unique structural features make it particularly valuable for constructing complex scaffolds, which are essential in the development of novel therapeutic agents.

The relevance of 2-Chloro-3',5'-dibromopropiophenone is underscored by its application in the synthesis of pharmacologically active compounds. In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting critical biological pathways. The bromine and chlorine atoms present in this molecule facilitate nucleophilic substitution reactions, making it an ideal building block for constructing heterocyclic compounds. These heterocycles are widely recognized for their role in drug discovery, particularly in the design of kinase inhibitors and other targeted therapies.

One of the most compelling aspects of 2-Chloro-3',5'-dibromopropiophenone is its utility in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. The presence of both halogen substituents allows for efficient palladium-catalyzed coupling with a variety of nucleophiles, including aryl halides, alkynes, and organometallic reagents. This capability has been leveraged in the preparation of complex molecular architectures, enabling the synthesis of novel compounds with tailored biological activities.

In the realm of medicinal chemistry, 2-Chloro-3',5'-dibromopropiophenone has been employed in the development of antiviral and anticancer agents. For instance, recent studies have demonstrated its role in synthesizing protease inhibitors, which are crucial for treating viral infections such as HIV and hepatitis C. The compound's ability to undergo regioselective functionalization has allowed researchers to fine-tune the properties of resulting molecules, enhancing their binding affinity and selectivity against disease-causing targets.

The pharmaceutical industry has also explored the potential of 2-Chloro-3',5'-dibromopropiophenone in the creation of next-generation antibiotics. The structural motif present in this compound has been incorporated into molecules designed to disrupt bacterial cell wall synthesis or inhibit essential metabolic pathways. Such efforts are critical in addressing the growing challenge of antibiotic resistance, where traditional antibiotics are becoming increasingly ineffective.

Beyond pharmaceutical applications, 2-Chloro-3',5'-dibromopropiophenone finds utility in materials science and agrochemical research. Its reactivity and structural flexibility make it a valuable precursor for synthesizing advanced materials with unique electronic or optical properties. Additionally, derivatives of this compound have been investigated for their potential as crop protection agents, offering new solutions to agricultural challenges.

The synthesis of 2-Chloro-3',5'-dibromopropiophenone itself is a testament to the advancements in synthetic methodologies. Modern techniques such as transition-metal catalysis and flow chemistry have streamlined its preparation, making it more accessible for industrial-scale applications. These innovations have not only improved yield but also reduced environmental impact, aligning with global sustainability goals.

Looking ahead, the future prospects for 2-Chloro-3',5'-dibromopropiophenone are promising. Ongoing research continues to uncover new synthetic possibilities and expand its applications across multiple disciplines. As our understanding of molecular interactions deepens, this compound is likely to play an even more significant role in shaping the next generation of chemical innovations.